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Compound of Interest

Compound Name: (1R,2R)-ML-SI3

Cat. No.: B2928905 Get Quote

Application Notes and Protocols for (1R,2R)-ML-SI3
(1R,2R)-ML-SI3 is a potent inhibitor of the Transient Receptor Potential Mucolipin (TRPML)

family of ion channels, with particular efficacy against TRPML1. These application notes

provide detailed information on the solvent properties, stock solution preparation, and

experimental protocols for the use of (1R,2R)-ML-SI3 in research settings.

Physicochemical and Inhibitory Data
The following tables summarize the key quantitative data for (1R,2R)-ML-SI3.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C₂₃H₃₁N₃O₃S [1]

Molecular Weight 429.58 g/mol [1]

CAS Number 2418594-00-8 [1]

Table 2: Inhibitory Activity (IC₅₀)
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Target IC₅₀ (µM) Reference

TRPML1 1.6 [1]

TRPML2 2.3 [1]

TRPML3 12.5 [1]

Table 3: Solubility Data

Solvent Solubility Notes Reference

DMSO
≥ 100 mg/mL (≥

232.79 mM)

Requires sonication

for complete

dissolution.

Experimental Protocols
Preparation of (1R,2R)-ML-SI3 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of (1R,2R)-ML-
SI3 in Dimethyl Sulfoxide (DMSO).

Materials:

(1R,2R)-ML-SI3 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the (1R,2R)-ML-SI3 powder to room temperature before opening the vial to

prevent condensation.
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Aseptically weigh the desired amount of (1R,2R)-ML-SI3 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM). For example, to prepare 1 mL of a 10 mM stock solution, add 232.8

µL of DMSO to 1 mg of (1R,2R)-ML-SI3 (MW: 429.58).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath and sonicate

for 10-15 minutes, or until the solution is clear. Gentle warming to 37°C can also aid

dissolution.

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution:

Store the aliquoted stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.

[1]

Protect the stock solution from light.

Preparation of Working Solutions for In Vitro Cell-Based
Assays
This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium for use in in vitro experiments. It is crucial to maintain a low final DMSO concentration

to avoid solvent-induced cytotoxicity.[2][3]

Materials:

(1R,2R)-ML-SI3 DMSO stock solution (e.g., 10 mM)

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Thaw a single aliquot of the (1R,2R)-ML-SI3 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept as low

as possible, ideally ≤ 0.1%.[2][4] Some cell lines may tolerate up to 0.5%, but it is

recommended to perform a vehicle control experiment to assess the effect of DMSO on your

specific cell line.[3]

Example Dilution Series (for a final volume of 1 mL per well):

To prepare a 10 µM working solution from a 10 mM stock, you will perform a 1:1000

dilution. Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final

DMSO concentration will be 0.1%.

For other concentrations, it is recommended to first prepare an intermediate dilution in cell

culture medium to ensure accurate pipetting and thorough mixing. For example, to make a

1 µM solution, you can first dilute the 10 mM stock 1:100 in medium (to get a 100 µM

intermediate solution) and then dilute this intermediate solution 1:100 in the final culture

volume.

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the compound.

Signaling Pathways and Experimental Workflows
Mechanism of Action: TRPML1 Inhibition
(1R,2R)-ML-SI3 acts as an antagonist of TRPML1, a cation channel primarily located on the

membrane of late endosomes and lysosomes. TRPML1 plays a crucial role in regulating the

release of Ca²⁺ from these organelles into the cytoplasm. By inhibiting TRPML1, (1R,2R)-ML-
SI3 blocks this lysosomal Ca²⁺ efflux.[5][6]
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Caption: Inhibition of TRPML1 by (1R,2R)-ML-SI3.

Downstream Signaling Pathway: Inhibition of Autophagy
The inhibition of TRPML1-mediated Ca²⁺ release has significant downstream effects, most

notably on the process of autophagy. Lysosomal Ca²⁺ is a key signal for the initiation and

progression of autophagy. By blocking this signal, (1R,2R)-ML-SI3 can inhibit autophagic flux.

This occurs through the disruption of a signaling cascade involving CaMKKβ, AMPK, ULK1,

and VPS34, which are essential for the formation of autophagosomes.[7][8][9] Additionally,

TRPML1-mediated Ca²⁺ signals are involved in the activation of TFEB, a master regulator of

lysosomal biogenesis and autophagy gene expression.[5][6]
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Caption: Downstream effects of TRPML1 inhibition on autophagy.
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Experimental Workflow: In Vitro Cell-Based Assay
The following diagram outlines a typical workflow for assessing the effect of (1R,2R)-ML-SI3 on

a cellular process in an in vitro setting.
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Caption: Workflow for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. Reddit - The heart of the internet [reddit.com]

4. researchgate.net [researchgate.net]

5. MCOLN1/TRPML1 finely controls oncogenic autophagy in cancer by mediating zinc influx
- PMC [pmc.ncbi.nlm.nih.gov]

6. tandfonline.com [tandfonline.com]

7. researchgate.net [researchgate.net]

8. TRPML1 links lysosomal calcium to autophagosome biogenesis through the activation of
the CaMKKβ/VPS34 pathway - PMC [pmc.ncbi.nlm.nih.gov]

9. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

To cite this document: BenchChem. [(1R,2R)-ML-SI3 solvent and stock solution preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2928905#1r-2r-ml-si3-solvent-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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